Cas no 189045-57-6 (1H-Benzimidazol-7-amine,2-(methylthio)-)

• Product Name: 1H-Benzimidazol-7-amine,2-(methylthio)-
• CAS No: 189045-57-6
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 115509
• PubChem ID: 45077988
• Update Time: 2025-04-18

1H-Benzimidazol-7-amine,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-7-amine,2-(methylthio)-
• 2-(Methylsulfanyl)-1H-benzimidazol-4-amine
• 1H-Benzimidazol-4-amine,2-(methylthio)-(9CI)
• 2-(Methylthio)-1H-benzo[d]imidazol-4-amine
• SCHEMBL8601516
• 189045-57-6

• Inchi： 1S/C8H9N3S/c1-12-8-10-6-4-2-3-5(9)7(6)11-8/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： LYNDRMCZOPGHTD-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C(=CC=CC=2N1)N

Computed Properties

• Exact Mass: 179.05171847g/mol
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80Ų